Unstable intermediates. Part XXXV. Pairwise trapping of radicals in photolysed potassium persulphate
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000066
Abstract
The electron spin resonance spectrum for single crystals of potassium persulphate exposed to ultraviolet light has been interpreted in terms of the formation of radicals trapped in pairs. Analysis of the characteristic doublet obtained has given a mean separation between the effective magnetic centres of 15·8 Å, together with directions for the axis of separation and the g-tensor of the individual radicals.
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Journal Name：Journal of the Chemical Society A: Inorganic, Physical, Theoretical
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